Cas no 1797552-32-9 (N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide)

• Product Name: N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide
• CAS No: 1797552-32-9
• MF: C₁₄H₁₇N₃O₃S
• MW: 307.36808180809
• CID: 6546747
• PubChem ID: 71810287
• Update Time: 2025-06-09

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]benzenesulfonamide
• N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide
• F6448-1946
• N-[1-(OXAN-4-YL)PYRAZOL-4-YL]BENZENESULFONAMIDE
• 1797552-32-9
• AKOS024567480

• Inchi： 1S/C14H17N3O3S/c18-21(19,14-4-2-1-3-5-14)16-12-10-15-17(11-12)13-6-8-20-9-7-13/h1-5,10-11,13,16H,6-9H2
• InChI Key： NPKSSMCCGOKEDA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C=NN(C=1)C1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 307.09906259g/mol
• Monoisotopic Mass: 307.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide

Research Brief on N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide (CAS: 1797552-32-9)

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide (CAS: 1797552-32-9) is a small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative features a tetrahydro-2H-pyran-4-yl group attached to a pyrazole ring, which is further substituted with a benzenesulfonamide moiety. The unique structural features of this compound make it a promising candidate for various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition.

Recent studies have focused on the synthesis and biological evaluation of this compound and its analogs. The synthetic route typically involves the coupling of appropriately substituted pyrazole intermediates with benzenesulfonyl chloride derivatives. The tetrahydro-2H-pyran-4-yl group contributes to the compound's pharmacokinetic properties by improving solubility and metabolic stability, while the benzenesulfonamide moiety is crucial for target binding and specificity.

In pharmacological studies, N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide has shown promising activity against several biological targets. Preliminary screening data indicate that this compound exhibits inhibitory effects on certain kinases and other enzymes involved in inflammatory pathways. The IC50 values observed in these studies suggest moderate to potent activity, making it a valuable lead compound for further optimization.

Structure-activity relationship (SAR) studies have revealed that modifications to both the pyrazole core and the benzenesulfonamide group can significantly alter the compound's biological activity. Researchers have explored various substitutions on the benzene ring and modifications to the tetrahydro-2H-pyran moiety to improve potency and selectivity. These investigations have led to the development of several analogs with enhanced pharmacological profiles.

The compound's potential therapeutic applications are currently being explored in various disease models. In oncology research, it has shown preliminary efficacy in inhibiting cancer cell proliferation, particularly in cell lines with dysregulated kinase signaling pathways. Additionally, its anti-inflammatory properties are being investigated for potential use in autoimmune diseases and chronic inflammatory conditions.

From a drug development perspective, N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide presents several advantages. Its molecular weight and physicochemical properties fall within the desirable range for drug-like molecules, and preliminary ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies suggest favorable pharmacokinetic characteristics. However, further optimization may be required to improve its selectivity and reduce potential off-target effects.

Recent patent literature indicates growing commercial interest in this compound and its derivatives. Several pharmaceutical companies have filed patents covering its synthesis methods and therapeutic applications, suggesting its potential as a valuable intellectual property in drug discovery programs. The CAS number 1797552-32-9 has become increasingly important in chemical databases and research publications related to this compound class.

Future research directions for N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide include more detailed mechanistic studies to elucidate its precise mode of action, as well as in vivo efficacy studies in relevant disease models. Additionally, structure-based drug design approaches are being employed to develop more potent and selective analogs. The compound's scaffold continues to serve as a valuable template for medicinal chemistry efforts in multiple therapeutic areas.